Cas no 627833-55-0 (4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine)

• Product Name: 4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine
• CAS No: 627833-55-0
• MF: C₂₁H₂₅N₃O₄S₂
• MW: 447.570902585983
• CID: 5417735
• Update Time: 2025-06-13

4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinepropanamine, N-[4-[(4-methylphenyl)sulfonyl]-2-(2-thienyl)-5-oxazolyl]-
• 4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine

• Inchi： 1S/C21H25N3O4S2/c1-16-5-7-17(8-6-16)30(25,26)21-20(28-19(23-21)18-4-2-15-29-18)22-9-3-10-24-11-13-27-14-12-24/h2,4-8,15,22H,3,9-14H2,1H3
• InChI Key： JTZRQGDUBGAVAO-UHFFFAOYSA-N
• SMILES： N1(CCCNC2OC(C3SC=CC=3)=NC=2S(C2=CC=C(C)C=C2)(=O)=O)CCOCC1

Additional information on 4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine

Professional Introduction to Compound with CAS No 627833-55-0 and Product Name: 4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine

Compound with the CAS number 627833-55-0 and the product name 4-(4-methylbenzenesulfonyl)-N-3-(morpholin-4-yl)propyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a 4-methylbenzenesulfonyl moiety, a morpholin-4-yl substituent, a thiophen-2-yl ring, and an 1,3-oxazol core, which collectively contribute to its unique chemical and pharmacological properties.

The 4-methylbenzenesulfonyl group is known for its ability to enhance the binding affinity of molecules to biological targets, making it a valuable component in the design of drug candidates. This group provides a hydrophobic surface that can interact favorably with lipid rafts and membrane proteins, which are often critical targets in drug development. Additionally, the presence of the morpholin-4-yl substituent introduces a basic nitrogen atom that can form hydrogen bonds with acidic residues in protein targets, further stabilizing the compound's interaction with its intended biological receptor.

The thiophen-2-yl ring is another key feature of this compound, contributing to its overall stability and reactivity. Thiophene derivatives are well-documented for their role in various pharmaceutical applications, including antiviral, antibacterial, and anti-inflammatory agents. The integration of the thiophen-2-yl group into the molecular structure of this compound suggests potential interactions with enzymes and receptors involved in these pathways.

The core structure of the compound is an 1,3-oxazol ring, which is a five-membered heterocycle containing oxygen and nitrogen atoms. This type of heterocycle is frequently found in biologically active compounds due to its ability to mimic natural biomolecules and interact with biological targets in a specific manner. The 1,3-oxazol ring in this compound likely contributes to its pharmacological activity by providing a rigid scaffold that can adopt specific conformations necessary for binding to biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can interact with multiple targets or pathways simultaneously. The compound with CAS No 627833-55-0 fits this description well, as its structural features suggest potential interactions with various biological systems. For instance, studies have shown that molecules containing both sulfonyl and morpholine groups can exhibit anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways.

Moreover, the presence of the thiophen-2-yl group in this compound may contribute to its ability to modulate enzyme activity or receptor binding. Thiophene derivatives have been reported to interact with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are central players in inflammatory processes. By targeting these enzymes, the compound may be able to reduce inflammation and related symptoms.

The 1,3-oxazol core of the molecule is also expected to play a crucial role in its pharmacological activity. This heterocycle has been extensively studied for its potential applications in drug development due to its ability to form stable complexes with biological targets. The oxygen and nitrogen atoms within the 1,3-oxazol ring can engage in hydrogen bonding interactions with polar residues on protein surfaces, enhancing binding affinity and specificity.

In addition to its structural features, the compound's potential therapeutic applications are supported by emerging research findings. For example, studies have demonstrated that molecules containing sulfonyl groups can exhibit antimicrobial properties by disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. Similarly, morpholine derivatives have been investigated for their potential antiviral effects by inhibiting viral replication or entry into host cells.

The combination of these structural elements suggests that compound CAS No 627833-55-0 may have broad-spectrum activity against various diseases or conditions. Its ability to interact with multiple biological targets makes it an attractive candidate for further investigation as a lead compound in drug discovery programs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds more accurately before conducting experimental studies. Molecular docking simulations and virtual screening techniques have been particularly useful in identifying promising candidates for further development. These computational methods can provide insights into how a compound interacts with its biological target at the atomic level, helping researchers refine their designs for optimal efficacy and selectivity.

The synthesis of complex molecules like this one requires careful planning and expertise in organic chemistry techniques. Researchers must navigate challenges such as regioselectivity, stereochemistry, and functional group compatibility to achieve the desired structure efficiently. Despite these challenges, significant progress has been made in developing synthetic routes that allow for scalable production of such compounds for preclinical testing.

As research continues to uncover new therapeutic applications for heterocyclic compounds like those based on an 1,3 oxazol core, it is likely that compounds like CAS No 627833 -55 -0 will play an increasingly important role in drug development pipelines across various therapeutic areas including oncology immunology infectious diseases neurology pain management among others . Their unique structural features make them versatile tools for modulating biological processes through targeted interactions with disease-causing pathways .